Cas no 2228739-78-2 (3-(pyrrolidin-3-yloxy)-1H-pyrazole)

• Product Name: 3-(pyrrolidin-3-yloxy)-1H-pyrazole
• CAS No: 2228739-78-2
• MF: C₇H₁₁N₃O
• MW: 153.181740999222
• CID: 5522391
• PubChem ID: 165673290
• Update Time: 2025-10-25

3-(pyrrolidin-3-yloxy)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 3-(3-pyrrolidinyloxy)-
• 3-(pyrrolidin-3-yloxy)-1H-pyrazole

• Inchi： 1S/C7H11N3O/c1-3-8-5-6(1)11-7-2-4-9-10-7/h2,4,6,8H,1,3,5H2,(H,9,10)
• InChI Key： HALWEWNMQHLKTC-UHFFFAOYSA-N
• SMILES： N1C=CC(OC2CCNC2)=N1

Additional information on 3-(pyrrolidin-3-yloxy)-1H-pyrazole

3-(pyrrolidin-3-yloxy)-1H-pyrazole: A Comprehensive Overview

3-(pyrrolidin-3-yloxy)-1H-pyrazole, identified by the CAS number 2228739-78-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features, which combine a pyrrolidine ring with a pyrazole moiety, creating a molecule with potential applications in drug discovery and materials science. The pyrazole ring, a five-membered aromatic structure with two nitrogen atoms, is known for its stability and ability to form hydrogen bonds, making it a valuable component in various chemical frameworks.

The synthesis of 3-(pyrrolidin-3-yloxy)-1H-pyrazole typically involves multi-step reactions, often utilizing coupling agents and catalysts to achieve high yields. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing reaction times and improving the overall process. The compound's structure allows for functionalization at multiple positions, facilitating its use as a building block in more complex molecules. Researchers have explored its reactivity under various conditions, revealing its potential as an intermediate in the construction of bioactive compounds.

In terms of pharmacological applications, 3-(pyrrolidin-3-yloxy)-1H-pyrazole has shown promise in preliminary studies targeting specific biological pathways. Its ability to modulate enzyme activity and interact with cellular receptors has made it a subject of interest in drug development programs. Recent studies have highlighted its potential as an antagonist or agonist in GPCR signaling pathways, which are critical in numerous physiological processes. Additionally, the compound's selectivity for certain targets has been investigated, with encouraging results suggesting its utility in treating conditions such as inflammation and neurodegenerative diseases.

The material science community has also taken notice of 3-(pyrrolidin-3-yloxy)-1H-pyrazole, particularly due to its role in the development of advanced materials. Its incorporation into polymer frameworks has been explored, with researchers examining its impact on material properties such as thermal stability and mechanical strength. The compound's ability to form supramolecular structures through hydrogen bonding has opened avenues for its use in self-healing materials and stimuli-responsive systems.

Recent research has delved into the environmental impact of 3-(pyrrolidin-3-yloxy)-1H-pyrazole, assessing its biodegradability and toxicity profiles. Studies indicate that under specific conditions, the compound exhibits moderate biodegradation rates, though further investigation is required to fully understand its environmental fate. Regulatory considerations have also come into play, with ongoing efforts to establish safety guidelines for handling and disposal.

In conclusion, 3-(pyrrolidin-3-yloxy)-1H-pyrazole, CAS No. 2228739-78-2, stands as a versatile compound with diverse applications across multiple disciplines. Its structural versatility, combined with recent advancements in synthesis and application techniques, positions it as a valuable asset in both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in the advancement of science and technology.